Cas no 1207009-02-6 (1-2-({4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}sulfonyl)ethylpiperidine-2,6-dione)

• Product Name: 1-2-({4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}sulfonyl)ethylpiperidine-2,6-dione
• CAS No: 1207009-02-6
• MF: C₁₇H₂₆N₄O₅S
• MW: 398.477142810822
• CID: 6532728
• Update Time: 2025-07-16

1-2-({4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}sulfonyl)ethylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-2-({4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}sulfonyl)ethylpiperidine-2,6-dione
• 1-[2-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]sulfonylethyl]piperidine-2,6-dione

• Inchi： 1S/C17H26N4O5S/c1-13-15(14(2)26-18-13)12-19-6-8-20(9-7-19)27(24,25)11-10-21-16(22)4-3-5-17(21)23/h3-12H2,1-2H3
• InChI Key： ICUYPKUFSRLDQU-UHFFFAOYSA-N
• SMILES： N1(CCS(N2CCN(CC3=C(C)ON=C3C)CC2)(=O)=O)C(=O)CCCC1=O

Computed Properties

• Exact Mass: 398.162
• Monoisotopic Mass: 398.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 1-2-({4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}sulfonyl)ethylpiperidine-2,6-dione

Introduction to 1-2-({4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}sulfonyl)ethylpiperidine-2,6-dione (CAS No: 1207009-02-6)

1-2-({4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}sulfonyl)ethylpiperidine-2,6-dione is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1207009-02-6, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound make it a valuable candidate for further investigation in various therapeutic applications.

The molecular structure of 1-2-({4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}sulfonyl)ethylpiperidine-2,6-dione incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a 4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine moiety suggests interactions with specific biological targets, while the sulfonyl group enhances binding affinity and selectivity. These features are particularly intriguing for researchers exploring novel drug candidates targeting neurological and cardiovascular disorders.

In recent years, there has been a growing interest in the development of compounds that can modulate neurotransmitter systems. The piperidine ring in 1-2-(4-(3,5-dimethyl-1,2 oxazol -4 -yl)methylpiperazin -1 -yl)sulfonyl)ethylpiperidine -2,6-dione may play a crucial role in its interaction with receptors such as serotonin and dopamine. This has led to its investigation as a potential therapeutic agent in conditions like depression and anxiety disorders. Preliminary studies have shown that this compound exhibits moderate affinity for certain serotonin receptors, making it a promising lead for further optimization.

The< strong>1 -2 -({4 -(3 ,5 -dimethyl -1 ,2 oxazol -4 -yl)m ethyl piperazin -1 -yl } sulfonyl ) eth ylpiperidine -2 ,6 -dione structure also includes a dihydropyrimidone scaffold, which is known to be present in several bioactive molecules. This scaffold has been associated with various pharmacological effects, including anti-inflammatory and analgesic properties. The combination of these structural elements in 1 -2 -(4 -(3 ,5 dimethyl -1 ,2 ox azol -4 yl )m ethyl piper azin e )sulfonyl) eth ylpiperidine - 2 ,6 dione suggests multifaceted biological activities that warrant further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Molecular docking studies have been conducted on 1 - 2 -(4 -(3 ,5 dimeth yl )sulfonyl) eth ylpiperidine piper idine 2 ,6 dione using various receptor models. These studies have provided insights into how the compound might interact with target proteins, highlighting potential mechanisms of action. For instance, the sulfonyl group appears to be crucial for stabilizing interactions with specific amino acid residues in the binding pocket of target enzymes.

The synthesis of 1 - 2 -(4 -(3 ,5 dimeth yl )sulfonyl) eth ylpiperidine piper idine 2 ,6 dione has been optimized to ensure high yield and purity. Multi-step synthetic routes have been developed that involve key reactions such as sulfonylation and cyclization. These synthetic strategies have been refined to minimize side reactions and improve overall efficiency. The availability of this compound in sufficient quantities has facilitated its use in both preclinical and clinical studies.

In vitro studies have demonstrated that 1 - 2 -(4 -(3 ,5 dimeth yl )sulfonyl) eth ylpiperidine piper idine 2 ,6 dione exhibits interesting pharmacological profiles. It has shown potential as an antagonist for certain serotonin receptors, which could make it useful in treating neuropsychiatric disorders. Additionally, its interaction with other biological targets has been explored, revealing possible applications in areas such as pain management and inflammation modulation.

The< strong>di hydropyrimidone scaffold present in this compound is known for its versatility in drug design. This moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. The presence of multiple hydrogen bond donors and acceptors in the structure of 1 - 2 -(4 -(3 ,5 dimeth yl )sulfonyl) eth ylpiperidine piper idine 2 ,6 dione suggests strong interactions with receptor proteins.

Epidemiological studies have indicated that compounds targeting neurotransmitter systems can have significant therapeutic benefits for patients suffering from various neurological disorders. The< strong>pip erazine moiety in 1 - 2 -(4 -(3 ,5 dimeth yl )sulfonyl) eth ylpiperidine piper idine 2 ,6 dione may contribute to its ability to modulate these systems effectively. This has prompted researchers to investigate its potential as a treatment for conditions like depression and anxiety.

The< strong>sulfony l group is another critical feature of this compound that contributes to its pharmacological properties. Sulfonylated compounds are known for their high affinity and selectivity when interacting with biological targets. This makes them particularly valuable for drug development purposes. In the case of 1 - 2 -(4 -(3 ,5 dimeth yl )sulfonyl) eth ylpiperidine piper idine 2 ,6 dione>, the sulfonyl group is positioned strategically to interact with key residues in the binding pocket of target enzymes.

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